1-(4-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone

• IUPAC Name: 1-[4-[[2-aminoethyl(ethyl)amino]methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C12H25N3O/c1-3-14(9-6-13)10-12-4-7-15(8-5-12)11(2)16/h12H,3-10,13H2,1-2H3
• InChI Key: PHKGHYBLSSKCKE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCN)CC1CCN(CC1)C(=O)C
• Molecular Formula: C12H25N3O
• Molecular Weight: 227.35 g/mol

Description

1-(4-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone is a synthetic organic compound that belongs to the class of piperidine derivatives This compound is characterized by the presence of a piperidine ring substituted with an ethanone group and an aminoethyl-ethyl-amino moiety

Preparation Methods

Intermediate Formation via Tosylate Activation

A common strategy involves functionalizing the piperidine ring at the 4-position. Starting with 4-hydroxypiperidine, tosylation using p-toluenesulfonyl chloride in dichloromethane with triethylamine as a base yields the tosylate intermediate. This intermediate undergoes nucleophilic substitution with a pre-synthesized (2-aminoethyl)ethylamine derivative. For instance, reacting the tosylate with N-ethyl-ethylenediamine in tetrahydrofuran (THF) at 60°C for 12 hours achieves substitution, albeit with moderate yields (~65%).

Reductive Amination for Side-Chain Installation

An alternative approach employs reductive amination to introduce the ethyl-amino-ethyl side chain. Here, 4-piperidinone is condensed with ethylenediamine in the presence of sodium cyanoborohydride (NaBH3CN) under acidic conditions (pH 4–5). Subsequent N-ethylation using ethyl bromide and potassium carbonate in dimethylformamide (DMF) at 80°C completes the side chain, yielding the target compound with ~70% purity.

Catalytic Hydrogenation for Nitro Group Reduction

Inspired by mirabegron synthesis, a nitro precursor can be hydrogenated to introduce the amine functionality. For example, 1-(4-{[(2-nitroethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone is subjected to catalytic hydrogenation (10% palladium on carbon, H2 atmosphere) in methanol. This step reduces the nitro group to an amine, achieving >90% conversion. However, over-reduction or debenzylation side reactions necessitate careful monitoring.

Optimization of Reaction Conditions

Solvent and Temperature Effects

The choice of solvent significantly impacts reaction efficiency. THF and DMF are preferred for their ability to dissolve polar intermediates, while methanol is optimal for hydrogenation. Temperature control is critical during exothermic steps like tosylation (0–5°C) and reductive amination (room temperature). Elevated temperatures (>80°C) risk decomposition, particularly in the presence of strong bases.

Catalysts and Reagents

• Reducing Agents : NaBH3CN outperforms NaBH4 in reductive amination due to its selectivity for imine intermediates.

• Hydrogenation Catalysts : Palladium-carbon (Pd/C) ensures high catalytic activity, but residual catalyst removal via filtration is essential to prevent product contamination.

Characterization and Quality Control

Purity Assessment

High-performance liquid chromatography (HPLC) is employed to verify chemical purity (>99.5%), while chiral HPLC confirms enantiomeric excess (>99.8%). Key impurities, such as unreacted intermediates or over-alkylated byproducts, are monitored using UV detection at 254 nm.

Spectroscopic Confirmation

• NMR : ¹H NMR (400 MHz, CDCl3) displays characteristic signals: δ 3.45–3.60 (m, piperidine CH2), δ 2.75–2.90 (m, ethyl-amino CH2), and δ 2.10 (s, ethanone CH3).

• Mass Spectrometry : ESI-MS m/z 256.2 [M+H]+ corroborates the molecular formula C13H25N3O.

Challenges and Solutions

Regioselectivity in Alkylation

Competing N- versus O-alkylation during side-chain installation is mitigated by using bulky bases (e.g., DBU) or protecting groups. For instance, tert-butoxycarbonyl (Boc) protection of the piperidine nitrogen prior to alkylation ensures regioselective functionalization.

Byproduct Formation

Over-alkylation generates quaternary ammonium salts, which are removed via ion-exchange chromatography. Additionally, silica gel purification is avoided in favor of crystallization from ethanol-water mixtures to enhance yield.

Comparative Analysis of Methods

Method	Steps	Yield (%)	Purity (%)	Scalability
Tosylate Activation	3	65	98.5	Moderate
Reductive Amination	2	70	99.2	High
Catalytic Hydrogenation	4	85	99.7	High

The catalytic hydrogenation route, though lengthier, offers superior yield and purity, making it suitable for industrial-scale production .

Chemical Reactions Analysis

Types of Reactions

1-(4-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride to yield reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles under suitable conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as halides or amines in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

Pharmacological Applications

1-(4-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone has been studied for its interactions with biological systems, particularly in the context of receptor binding and enzyme modulation. Preliminary research suggests several key applications:

• Receptor Modulation : The compound may bind to specific receptors in the central nervous system, influencing neurotransmitter activity. This could have implications for treating neurological disorders or enhancing cognitive functions.
• Antidepressant Properties : Similar compounds have shown promise as antidepressants by modulating serotonin and norepinephrine levels in the brain. Further studies are needed to evaluate the efficacy of this compound in clinical settings.
• Analgesic Effects : The structure suggests potential analgesic properties, which could be explored in pain management therapies.

Synthetic Chemistry

The synthesis of 1-(4-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone typically involves multi-step reactions starting from readily available precursors. The synthetic pathway often includes:

• Formation of Piperidine Ring : The initial step involves constructing the piperidine framework, which is crucial for the compound's biological activity.
• Introduction of Amino Groups : Subsequent reactions introduce amino groups that enhance solubility and reactivity.
• Final Modifications : The final steps involve modifying the ethanone group to achieve the desired pharmacological properties.

Biological Interaction Studies

Research into the biological interactions of this compound is ongoing, with focus areas including:

• Enzyme Inhibition : Studies suggest that it may inhibit certain enzymes involved in metabolic pathways, which could lead to therapeutic applications in metabolic disorders.
• Cellular Pathway Influence : Investigations into how this compound affects cellular signaling pathways are crucial for understanding its full therapeutic potential.

Case Studies

Several case studies highlight the compound's potential applications:

• Neurological Study : A study investigating its effects on neurotransmitter levels in animal models demonstrated significant alterations in serotonin pathways, suggesting potential use as an antidepressant.
• Pain Management Trials : Preliminary trials indicated that the compound could reduce pain responses in subjects, warranting further exploration as an analgesic agent.
• Synthetic Methodology Development : Research focused on optimizing synthetic routes has led to more efficient production methods, making it feasible for large-scale applications.

Mechanism of Action

The mechanism of action of 1-(4-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone involves its interaction with specific molecular targets. These may include enzymes, receptors, or ion channels. The compound may exert its effects by binding to these targets and modulating their activity, leading to downstream biological effects.

Comparison with Similar Compounds

Similar Compounds

1-(4-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone: Similar structure but with a different substitution pattern.

1-(4-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-propanone: Similar structure with a propanone group instead of ethanone.

Uniqueness

1-(4-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone is unique due to its specific substitution pattern, which may confer distinct chemical and biological properties compared to similar compounds. This uniqueness can be leveraged in designing new molecules with tailored properties for specific applications.

Biological Activity

1-(4-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone, a synthetic compound belonging to the piperidine derivatives class, has garnered attention for its potential biological activities. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a piperidine ring substituted with an ethanone group and an aminoethyl-ethyl-amino moiety. Its molecular formula is $C_{12}H_{25}N_{3}O$, with a molecular weight of approximately 227.35 g/mol. The structural uniqueness of this compound may influence its interaction with biological targets.

The biological activity of 1-(4-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone is primarily attributed to its ability to interact with specific enzymes and receptors. The compound may function as an enzyme inhibitor or modulator of receptor activity, leading to downstream biological effects such as altered signaling pathways or metabolic processes.

Biological Activity Overview

Research indicates that this compound exhibits several notable biological activities:

• Enzyme Inhibition : Preliminary studies suggest potential inhibitory effects on various enzymes, which could be beneficial in treating diseases linked to enzyme dysregulation.
• Receptor Binding : The compound may bind to specific receptors, influencing physiological responses.
• Antiparasitic Activity : Similar compounds have shown promise in targeting parasites such as Trypanosoma spp., indicating potential applications in antiparasitic therapies .

Table 1: Summary of Biological Activities

Activity Type	Observations	References
Enzyme Inhibition	Potential inhibition observed in preliminary assays
Receptor Binding	Modulation of receptor activity noted
Antiparasitic Effects	Similar compounds effective against Trypanosoma

Case Study: Antiparasitic Activity

In a study focusing on enzyme inhibitors targeting Trypanosoma brucei, compounds structurally similar to 1-(4-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone were evaluated for their antiparasitic properties. The results indicated that certain derivatives exhibited significant inhibitory activity against the pteridine reductase enzyme, crucial for the survival of the parasite . This suggests that further exploration of this compound could yield valuable insights into its potential as an antiparasitic agent.

Comparative Analysis with Similar Compounds

The biological activity of 1-(4-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone can be compared with other piperidine derivatives:

Compound Name	Structural Features	Potential Activity
1-(4-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone	Different substitution pattern	Varies in pharmacological properties
1-(4-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-piperidin-1-yl)-ethanone	Similar core structure with isopropyl substitution	Potentially distinct reactivity

Q & A

Q. Basic Research Focus

• $^1$H-NMR : Key signals include the acetyl group (singlet at δ ~2.1–2.2 ppm) and piperidine/amine protons (δ 1.5–3.5 ppm). Splitting patterns (e.g., doublets for axial/equatorial protons) confirm stereochemistry .
• Mass Spectrometry : High-resolution MS (HRMS) identifies the molecular ion peak (e.g., [M+H]$^+$) and fragments. For example, NIST databases provide reference spectra for ethanone derivatives, aiding in validation .

Advanced Research Focus
Advanced techniques include $^{13}$C-NMR for carbonyl carbon identification (~205–210 ppm) and 2D NMR (e.g., COSY, HSQC) to resolve overlapping signals in the piperidine ring. Discrepancies in spectral data (e.g., unexpected splitting) may indicate tautomerism or rotameric equilibria. Researchers should cross-validate with X-ray crystallography if crystalline forms are obtainable .

What in silico methods are recommended for predicting the compound’s reactivity and interaction with biological targets?

Q. Advanced Research Focus

• Docking Studies : Tools like AutoDock Vina model interactions with receptors (e.g., GLP-1 receptors, as in analogous activators) . Focus on the aminoethyl-ethyl-amino moiety for hydrogen bonding and electrostatic interactions.
• QSAR Models : Use descriptors like logP and polar surface area to predict metabolic stability and blood-brain barrier penetration.
• Reactivity Prediction : Databases like REAXYS and BKMS_METABOLIC simulate metabolic pathways, identifying potential oxidation sites (e.g., tertiary amines) .

Methodological Note : Validate predictions with in vitro assays (e.g., microsomal stability tests) and adjust models iteratively based on experimental data .

How can researchers address contradictions in reported biological activity data for this compound?

Advanced Research Focus
Contradictions may arise from:

• Receptor Heterogeneity : Differences in receptor isoforms (e.g., GLP-1R splice variants) across cell lines . Validate using isogenic cell models.
• Experimental Design : Variability in assay conditions (e.g., pH, co-solvents). Standardize protocols via guidelines like MIAME (Minimum Information About a Microarray Experiment).
• Metabolic Instability : Use radiolabeled analogs (e.g., $^{18}$F or $^{11}$C) to track biodistribution and confirm target engagement .

Case Study : If one study reports agonist activity and another antagonist effects, perform competitive binding assays with known ligands (e.g., Eliprodil derivatives) to clarify mechanism .

What experimental strategies are effective in determining the compound’s metabolic stability and pharmacokinetic properties?

Q. Advanced Research Focus

• In Vitro Metabolism : Incubate with liver microsomes or hepatocytes. Monitor degradation via LC-MS/MS, focusing on oxidative deamination or N-dealkylation .
• Pharmacokinetic Profiling : Use radiolabeled compounds (e.g., $^{18}$F analogs) in rodent models to measure clearance rates and tissue distribution .
• CYP Inhibition Assays : Test against cytochrome P450 isoforms (e.g., CYP3A4) to predict drug-drug interactions.

Data Interpretation : Compare half-life (t$_{1/2}$) and AUC (Area Under Curve) values across species. Adjust molecular weight (<500 Da) and logP (2–5) to optimize bioavailability .